Cas no 2137633-09-9 (4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2137633-09-9
• MF: C₁₄H₁₅F₃N₂
• MW: 268.277513742447
• CID: 5609234
• PubChem ID: 165955202
• Update Time: 2025-06-08

4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-840987
• 2137633-09-9
• 4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole

• Inchi： 1S/C14H15F3N2/c1-8(2)19-7-12(14(16)17)13(18-19)11-5-4-10(15)6-9(11)3/h4-8,14H,1-3H3
• SMILES： FC(C1=CN(C(C)C)N=C1C1C=CC(=CC=1C)F)F

Computed Properties

• Exact Mass: 268.11873297g/mol
• Monoisotopic Mass: 268.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole

4-(Difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 2137633-09-9, known as 4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles with two nitrogen atoms. The structure of this molecule is characterized by a pyrazole ring substituted with a difluoromethyl group at position 4, a 4-fluoro-2-methylphenyl group at position 3, and an isopropyl group at position 1. These substituents contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as kinases, ion channels, and G-protein coupled receptors (GPCRs). The difluoromethyl group in this compound introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Meanwhile, the 4-fluoro-2-methylphenyl group imparts additional electronic and steric effects, potentially influencing the compound's interaction with biological systems. The isopropyl group at position 1 further enhances the molecule's lipophilicity, making it more suitable for crossing cellular membranes.

One of the most promising applications of this compound lies in its potential as a lead molecule for developing novel therapeutics. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). In vitro studies have demonstrated that 4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole exhibits potent anti-inflammatory activity, making it a strong candidate for further preclinical testing. Furthermore, its selectivity for specific isoforms of these enzymes suggests that it could be developed into a drug with reduced side effects compared to existing treatments.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The pyrazole ring's aromaticity and conjugation make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The difluoromethyl group and isopropyl group have been shown to enhance the molecule's charge transport properties, while the 4-fluoro-2-methylphenyl group contributes to its stability under thermal and electrical stress.

The synthesis of 4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through condensation reactions between β-diketones and hydrazines or hydrazides. Subsequent substitution reactions are used to introduce the desired substituents at specific positions on the ring. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this synthesis more efficient and scalable.

From a structural standpoint, the molecule's geometry plays a crucial role in determining its properties. Computational studies using density functional theory (DFT) have revealed that the conjugation between the pyrazole ring and substituent groups significantly influences its electronic structure. The presence of fluorine atoms in both the difluoromethyl and phenyl groups introduces additional dipolar interactions, which can modulate the molecule's overall polarity and solubility.

Another area of active research is the study of this compound's interaction with biological macromolecules such as proteins and nucleic acids. Molecular docking studies have shown that 4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole can bind effectively to target proteins through a combination of hydrogen bonding, π–π interactions, and van der Waals forces. These findings suggest that it could serve as a scaffold for designing more potent drug candidates with enhanced binding affinities.

In conclusion, 4-(difluoromethyl)-3-(4-fluoro-2-methylphenyl)-1-(propan-2-yl)-1H-pyrazole represents a versatile molecule with wide-ranging applications in both pharmaceuticals and materials science. Its unique structure endows it with desirable chemical properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing modern science.